N,N,5-trimethylthiophene-2-carboxamide

• IUPAC Name: N,N,5-trimethylthiophene-2-carboxamide
• InChI: InChI=1S/C8H11NOS/c1-6-4-5-7(11-6)8(10)9(2)3/h4-5H,1-3H3
• InChI Key: RBRPPMKUMKRPET-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(S1)C(=O)N(C)C
• Molecular Formula: C8H11NOS
• Molecular Weight: 169.25 g/mol

Description

N,N,5-trimethylthiophene-2-carboxamide is a chemical compound with a molecular formula of C9H11NO2S. It is also known as TMTCA and is a member of the thiophene family. TMTCA has gained significant interest in scientific research due to its potential applications in the field of medicine and biochemistry.

Mechanism of Action

The mechanism of action of TMTCA is not fully understood. However, it is believed that TMTCA exerts its biological effects by inhibiting the activity of certain enzymes and signaling pathways in the body.
Biochemical and Physiological Effects:
TMTCA has been shown to exhibit a wide range of biochemical and physiological effects. It has been found to inhibit the growth of various microorganisms, including bacteria and fungi. TMTCA has also been shown to have anti-inflammatory properties, which may make it useful in the treatment of inflammatory diseases. Additionally, TMTCA has been shown to have potential as an anticancer agent by inducing apoptosis in cancer cells.

Advantages and Limitations for Lab Experiments

One of the advantages of using TMTCA in lab experiments is its relatively low cost and easy availability. TMTCA is also stable under normal laboratory conditions, which makes it easy to handle and store. However, one of the limitations of using TMTCA in lab experiments is its low solubility in water, which may make it difficult to work with in aqueous solutions.

Future Directions

There are several future directions for research on TMTCA. One area of interest is the development of new synthesis methods that can improve the yield and purity of the compound. Another area of interest is the investigation of TMTCA's potential as an anticancer agent, including its mechanism of action and efficacy against different types of cancer. Additionally, research could be conducted to investigate the potential of TMTCA as a treatment for inflammatory diseases and other conditions.

Synthesis Methods

TMTCA can be synthesized by reacting 2-amino-5-methylthiophene-3-carboxylic acid with thionyl chloride in the presence of an organic base. The reaction results in the formation of TMTCA as a white crystalline solid. The purity of the compound can be further improved by recrystallization.

Scientific Research Applications

TMTCA has been extensively studied for its potential applications in the field of medicine and biochemistry. It has been found to exhibit a wide range of biological activities, including antimicrobial, antifungal, and anti-inflammatory properties. TMTCA has also been shown to have potential as an anticancer agent.